This study investigated the high-temperature tensile properties and deformation mechanisms of a solution treated Ni–Fe-based alloy ranging from 600 to 750 °C. The solution treated GH4070P (HT700P) alloy exhibits superior yield strength of 490 MPa and ultimate strength of 593 MPa at 700 °C. The major carbides in the alloy are the blocky MC and discrete-distributed M23C6. The MC and M23C6 carbides at the grain boundaries (GBs) can impede crack propagation, yet concurrently intensify the stress concentration. The transgranular and intergranular fractures are observed. Above 700 °C, micro-cracks emerge around M23C6 carbides at GBs and then are interlinked to form lengthy secondary micro-cracks, resulting in the intergranular fracture. The precipitation of γ′ precipitates during tension at 700 and 750 °C confers the alloy to a higher strength.

Titanium alloys produced by laser powder bed fusion (LPBF) are known to possess fine microstructures and multi-scale interfaces. Here, we introduce a high density of α'/β, α/β phase interfaces, {10 1¯1} twin boundaries, and basal stacking faults (BSFs) in a Ti–6Al–4V alloy through LPBF and annealing. The LPBF-fabricated alloy consists of fine acicular α′ martensite with numerous {10 1¯1} twins and BSFs, which results in ultrahigh strength (>1300 MPa), but very low ductility (<5%) due to the massive interface strengthening. Subsequent annealing treatments decrease the strength while increasing the ductility, as the α′ martensite partially or fully decomposes into a lamellar (α+β) structure. The 955 °C-annealed alloy possesses a good strength-ductility combination (yield strength of 1000 MPa, tensile strength of 1078 MPa, and total elongation of 20%). During the stages of uniform plastic strain (up to ∼12%), deformation occurs by dislocation slips, leading to significant dislocation accumulations around the α/β interfaces. At later stages (∼20% strain), when necking occurs, a high density of fcc-γ bands is observed in the hcp-α phase, indicating the onset of deformation-induced martensitic transformation (DIMT) from hcp-α to fcc-γ. The occurrence of DIMT may be attributed to the decreased stacking fault energy and the cohesive energy difference between the hcp and fcc phases, due to the segregation of Al elements in the hcp-α phase. Low-loss electron energy loss spectroscopy reveals that the deformation-induced fcc phase is not Ti-hydride, but a new allotrope of Ti.

In the present study, physically short fatigue cracks initiated from an artificial internal notch under vacuum conditions are observed in smooth specimens made of titanium alloy. The crack initiated from such a notch is not in contact with the surface during the majority of its propagation. Another batch of artificially notched specimens in the same alloy having their internal notch linked with the surface to bring air to the initiated short crack were tested too. All the specimens were ultrasonically cycled with synchrotron micro-computed tomography acquisitions which were regularly acquired from crack initiation detection to final failure without demounting the specimen. The number of cycles to failure, the internal crack growth rate and the crack growth mechanisms of internal cracks are compared for propagation under either air conditions or in the core of the alloy (i.e. under vacuum environment). It is shown that the environment plays a key role in the explanation of the very low crack growth rate of internal short crack loaded at very low stress amplitude leading to the gigacycle regime.

Two types of welding processes，with double-side friction stir welding (DS-FSW) and single-side friction stir welding (SS-FSW)，were used for dissimilar welding between AM60 and AZ31 Mg alloys in this study. The evolution of texture and microstructure, deformation behavior and mechanical properties of both joints were investigated. The microstructure observation indicated that the microstructure of the joint nugget zone (NZ) under both processes was refined after welding and their grain size was relatively close. The two joints exhibited approximately symmetrical local strong texture distribution characteristics from the advancing side to the retreating side. However, the DS-FSW joint had a larger processing volume and a symmetrical macroscopic weld structure. Due to the symmetry distribution characteristics of texture in NZ, the Schmidt factors for basal slip of the joints from the vicinity of the NZ side to the NZ center showed a decreasing trend, resulting in severe strain localization in both DS-FSW and SS-FSW joints during the tensile process. The tensile tests revealed that the DS-FSW joint exhibited excellent mechanical.properties compared with the SS-FSW joint. This was attributed to its large processing volume, lower volume proportion of the stirring zone and symmetrically distributed weld zone structure improved the deformation coordination of the joint, thereby delaying its premature fracture and exhibiting better mechanical properties.

In this study, the dissimilar TLP bonding joints of Inconel 718 nickel-base alloy and AISI 316LN stainless steel free of brittle athermal solidification zone (ASZ) were obtained. It was recognized that a good metallurgical bonding is achieved at the interface between the isothermal solidification zone (ISZ) and diffusion affected zone on the side of IN718 alloy (hereafter referred to as DAZ-IN718), while the interface of ISZ and DAZ-316LN is more sensitive to crack initiation. A lot of precipitates were found in DAZ on both sides near the base metal, which were identified as Cr2B, Cr5B3, Nb3B2, and BN. Moreover, two different sizes of voids form at the ISZ/DAZ-316LN interface. The bigger voids are caused by BN phases, while the smaller voids were identified as Kirkendall voids. The tensile test results indicate that the tensile strength and elongation decrease with increasing bonding time. In-situ tensile tests and digital image correlation (DIC) analysis indicate that there are two factors that cause the fracture of dissimilar TLP bonding joints at the ISZ/DAZ-316LN interface. The first factor is the brittle BN phases and Kirkendall voids at the ISZ/DAZ-316LN interface. During tensile tests, dislocations slide along the slip surface until they are blocked by precipitates in the DAZ, resulting in extremely high-stress concentrations at these locations. Moreover, the second factor is the poor ability of DAZ-316LN to resist plastic deformation. The high degree of strain concentration in DAZ-316LN also promotes the formation of microcracks at the ISZ/DAZ-316LN interface.

The elements of Sc and Zr have been used to modify the Al–Mg alloys to improve the Selective Laser Melting (SLM) processability and enhance the mechanical properties. However, these alloys are very expensive due to the addition of Sc. In this study, Er is used as a cost effective substitute for Sc in an Al–Mg alloy processed by SLM and the effects of Er in combination with Zr on microstructure and mechanical properties are investigated. It is found that with optimized laser parameters, Er and Zr result in excellent grain refining, forming a bimodal grain structure with fine equiaxed grains (∼0.8 μm) and columnar grains (2–10 μm). The grain refinement is mainly attributed to the heterogeneous nucleation effect and the grain boundary pinning effect of the Al3Er and Al3(Er, Zr) particles. The as processed condition shows a large amount of Al3Er and Al3(Er, Zr) precipitates 5–50 nm in size with L12 structure, and additional post-SLM aging treatment is not required as it does not provide further benefit in hardness. The Al–Mg–Er–Zr alloy exhibits a room temperature tensile strength of 340 MPa and 329 MPa in x and z directions respectively, as well as a 300 °C tensile strength of 107 MPa and 102 MPa in x and z directions, making this alloy an attractive and economical candidate for applications at elevated temperatures.

The size distribution and structural evolution of the precipitates are critical to the mechanical properties of heat treatable alloys. In Al alloys, many studies have reported that monodisperse core–shell Al3Li/Al3(Zr, Sc) structures in a Li-rich environment promote formation of δ′-Al3Li, T1-Al2CuLi, and θ′-Al2Cu precipitates. However, without quantitative measurements of the precipitate size distribution and tracking their crystal structure evolution, the kinetics of Li-rich clusters and excessive Li diffusion into monodisperse core–shell Al3(Zr, Sc) structures in Al alloys to prevent Li-cluster coarsening is still unknown. In this work, in-situ small angle neutron scattering (SANS) has been adopted to track the evolution of δ′-Al3Li precipitates. Upon quenching, Li-rich clusters remain at a smaller size and higher number density. Once aging starts, nucleation of δ′-Al3Li precipitates on top of Al3(Zr, Sc) is at the expense of dissolution of those Li-rich clusters below the critical size. From density functional theory (DFT) calculations, it has been found the δ′-Al3Li precipitate nucleation barrier on top of Al3(Zr, Sc) is negligible, as well as the nucleation barrier of θ′-Al2Cu on top of Al3(Zr, Sc) is much lower relative to that on α-Al. Besides, the substitutional energy for Li to replace Zr and Sc sites in Al3(Zr, Sc) is favorable. Combining SANS with high-resolution transmission electron microscopy (HRTEM), the effects of Al3(Zr, Sc) cores on preventing δ′-Al3Li size from coarsening by absorbing Li to form Al3(Li, Zr, Sc) have been uncovered. Simultaneously, the contributions of Al3(Li, Sc, Zr) particles and δ′-Al3Li to the strength has been quantified. This work opens a new engineering approach of precise control of precipitating kinetics at the presence of monodisperse precursors for industrially relevant structural materials.

An in-depth study of the anisotropic mechanical behavior of Mg alloys is essential for optimizing mechanical properties, designing high-performance Mg alloys, and developing processing processes. This work investigates the microstructure and mechanical anisotropy of Mg–6Zn-xY-0.5Ce-0.4Zr (MZCZ-xY) alloys with varying Y contents subjected to asynchronous rolling (ASR). The Y content significantly affects the microstructure and mechanical anisotropy of the MZCZ-xY alloy. In lower Y content alloys (MZCZ-0.2Y, MZCZ-0.5Y), the second phase mainly consists of Mg3Zn6Y (I phase) and Mg1.5Zn9.5Ce3, while the addition of 1.0 wt% Y leads to the appearance of Mg3Zn3Y2 (W phase) in the alloy. Furthermore, increasing Y content results in grain growth in the as-cast state, which will affect the average grain size after asymmetric rolling (ASR) deformation. However, alloys with higher Y content exhibit a more pronounced effect of grain refinement at the same ASR strain. Moreover, increasing Y content promotes the activation of tensile twins, with higher Y content leading to greater tensile twin activation after ASR treatment. The MZCZ-0.2Y alloy shows lower mechanical anisotropy, which is closely related to the homogeneous texture component and uniform Schmid factor (SF) in each loading direction. Therefore, the regulation of mechanical anisotropy in Mg alloys can be achieved by obtaining uniform texture components and uniform SF in each loading direction.

Multi-mechanism coupled electroplasticity (EP) has not been fully elucidated yet due to the difficulty in eliminating thermal effect, although isothermal, air-cooled, and cryogenic methods are usually used, there are different heating histories from electrically-assisted deformation. The 0–7% pre-strained Ti–6Al–4V alloy is taken as the case material. Based on the two different characteristics of the time-accumulation of thermal effect and the instantaneous nature of the athermal effect, a comparative study is conducted by designing two temporal coordination methods of pulse current and straining, viz., asynchronous loading with high-energy current (ALHC) and synchronous loading with low-energy current (SLLC), where the thermal and athermal effects are highlighted by different loading times, loading and unloading moments of pulse current of different magnitudes. Under ALHC condition, the decreasing yield strength and increasing elongation of the 7% pre-deformed material are observed with increasing current density and loading times, and stress reduction up to 20.7% for yield strength and ductility recovery of maximal 99.1% for elongation are obtained for 14.0 A/mm2 and loading three times. Moreover, stage B of the work hardening rate related to dislocation de-pinning disappears, and the TEM shows an annealing effect that the tangled dislocations are annihilated and rearranged by climbing. Thus, the Joule heat-based thermal effect dominates this condition. Under SLLC condition, the loading and unloading of pulse current of 2.81 A/mm2 in the plastic stage result in an instantaneous drop and rebound in flow stress and work hardening rate (stage B exists), respectively, and are accompanied by the negligible instantaneous temperature rise, while loading at the elastic stage, the overall flow stress and work hardening rate is decreased. It is concluded that the athermal effect can lower the dislocation phonon drag effect and the deformation activation energy, and change the athermal atomic state and dislocation slip mode, which dominates the varied flow stress and elongation. A dislocation dynamics-based physical model is developed by taking into account phonon drag, diffusion activation energy, and deformation activation energy to account for the thermal and athermal effects on dislocations, providing a self-consistent explanation of the above behaviors and mechanisms of the flow stress and ductility under ALHC and SLLC conditions.

Here, the strengthening and fracturing mechanisms of Al-7075 alloy fabricated by laser-directed energy deposition (L-DED) in the as-printed and heat-treated specimens are comprehensively analyzed. The defects in the as-printed specimen are mainly pores gathered in the interlayer region. These pores coalesce and grow during the tensile deformation, and may eventually become the failure source. The as-printed specimen consists mainly of columnar grains along the building direction. Within grains of the as-printed specimen, numerous dislocations and few MgZn2 precipitates. The strength and elongation in the vertical direction of the as-printed specimen reach 320 MPa and 5%, respectively. An optimized T6 heat treatment process is explored to improve the performance of the as-printed Al-7075 alloy. After heat treatment, more MgZn2 is precipitated and the dislocation disappears. The strength and elongation of the heat-treated specimen achieve 400 MPa and 8%, respectively. Due to the difference in microstructure, the strengthening mechanism of the as-printed specimen is mainly associated with dislocation strengthening and Orowan strengthening while that of the heat-treated specimen is dominated by Orowan strengthening. The study provides a guideline on the performance improvement of high-strength aluminum alloys processed by L-DED.